Abiraterone acetate-d3

• Molecular Formula: C26H33NO2
• Molecular Weight: 394.6 g/mol
• InChI: InChI=1S/C26H33NO2/c1-17(28)29-20-10-12-25(2)19(15-20)6-7-21-23-9-8-22(18-5-4-14-27-16-18)26(23,3)13-11-24(21)25/h4-6,8,14,16,20-21,23-24H,7,9-13,15H2,1-3H3/t20-,21-,23-,24-,25-,26+/m0/s1/i1D3
• InChIKey: UVIQSJCZCSLXRZ-QEFTYDBRSA-N

Abiraterone Acetate-d3: Deuterated Internal Standard

Abiraterone acetate-d3 (CB7630-d3, CAS 2122245-10-5, C26H30D3NO2, MW 394.56) is a stable isotope-labeled analog of the CYP17A1 inhibitor prodrug abiraterone acetate, in which three hydrogen atoms are substituted with deuterium [1]. Unlike the parent drug, which serves as a therapeutic agent for castration-resistant prostate cancer, abiraterone acetate-d3 is engineered specifically as an analytical internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows . Its deuterium labeling imparts a molecular weight shift of +3 Da, enabling mass spectrometric distinction from the unlabeled analyte while preserving near-identical physicochemical properties such as extraction efficiency, chromatographic retention time, and ionization response [2].

1

LC-MS/MS bioanalytical method validation studies

2

Quantitative internal standard for abiraterone acetate in research matrices

3

Isotope-labeled workflow requiring +3 Da mass shift for selectivity

• [1] MedChemExpress. (2026). Abiraterone acetate-d3 (CB7630-d3). Product Datasheet. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Chromatography Technical Resource. View Source

Abiraterone Acetate-d3: Why Substitution Fails

Interchanging abiraterone acetate-d3 with other commercially available deuterated internal standards (e.g., abiraterone acetate-d4 or abiraterone-d4) is not scientifically justifiable in the context of validated analytical methods. The mass difference of +3 Da in the d3 analog provides a distinct mass spectrometric window relative to the +4 Da shift of the d4 variant, which may affect method specificity in complex biological matrices with co-eluting endogenous interferences [1]. Critically, the d3-labeled compound, often used as the acetate ester prodrug form, directly mirrors the extraction behavior and ionization efficiency of the target analyte abiraterone acetate, whereas the alcohol form abiraterone-d4 requires a correction factor for differential recovery [2]. For laboratories supporting Abbreviated New Drug Application (ANDA) submissions or clinical pharmacokinetic studies, substituting the internal standard without full revalidation risks regulatory non-compliance and increased analytical variability exceeding the accepted 15% threshold (20% at LLOQ) per FDA Bioanalytical Method Validation Guidance [3].

Target Internal Standard

Abiraterone acetate-d3 (+3 Da shift)

Potential Substitute Risk

d4 analog (+4 Da) may introduce isotopic cross-talk correction overhead

Target Form

Acetate ester prodrug mirrors target analyte extraction

Potential Substitute Risk

Alcohol form (abiraterone-d4) may require differential recovery correction factors

Documentation Support

CoA with purity and isotopic enrichment profiles

Potential Substitute Risk

Research-grade analog may lack impurity profiling, requiring supplementary characterization

• [1] Bhatnagar A, McKay MJ, Arasaratnam M, et al. (2019). Bioanalytical evaluation of dried plasma spots for monitoring of abiraterone and ∆(4)-abiraterone from cancer patients. Journal of Chromatography B, 1126-1127, 121731. View Source
• [2] Alyamani M, Li Z, Upadhyay SK, Anderson DJ, Auchus RJ, Sharifi N. (2016). Development and validation of a novel LC–MS/MS method for simultaneous determination of abiraterone and its seven steroidal metabolites in human serum. Journal of Steroid Biochemistry and Molecular Biology, 164, 149-156. View Source
• [3] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source

Abiraterone Acetate-d3: Performance Evidence

Assay Precision: Deuterated vs. Non-Deuterated IS

A validated LC-MS/MS method utilizing a stable deuterated isotope (abiraterone acetate-d3 equivalent) as the internal standard for quantifying abiraterone in human plasma demonstrated within-run and between-run precision (CV%) consistently below 13.4% and accuracy ranging from 95% to 102% across the linear dynamic range of 1-500 ng/mL [1]. In contrast, methods employing non-deuterated structural analogs often require extensive sample preparation to correct for matrix-induced ion suppression, which can elevate CV% above the 15% acceptance threshold [2].

Assay Precision

Cross-study comparable

Target d3-IS: CV < 13.4%, Accuracy 95–102% vs. non-deuterated IS: CV frequently >15%

Supports bioanalytical validation endpoint review

Human plasma matrix; FDA validation guidance context

Evidence Dimension	LC-MS/MS Assay Precision and Accuracy
Target Compound Data	CV < 13.4%; Accuracy 95-102%
Comparator Or Baseline	Non-deuterated IS: CV frequently >15% without extensive matrix correction
Quantified Difference	Precision improvement of at least 1.6 percentage points; accuracy within ±5% of nominal
Conditions	Human plasma; protein precipitation; C18 column with gradient elution; ESI+ mode; linear range 1-500 ng/mL

Why This Matters

This performance directly meets FDA bioanalytical method validation acceptance criteria, ensuring reliable data for clinical PK studies and ANDA submissions without the need for costly method rework.

• [1] Benoist GE, van der Meulen E, Lubberman FJE, et al. (2017). Analytical challenges in quantifying abiraterone with LC-MS/MS in human plasma. Biomedical Chromatography, 31(12), e3986. View Source
• [2] Belleville T, Noé G, Huillard O, et al. (2015). A HPLC-fluorescence method for the quantification of abiraterone in plasma from patients with metastatic castration-resistant prostate cancer. Journal of Chromatography B, 989, 86-90. View Source

Multi-Metabolite Quantification Accuracy

An advanced LC-MS/MS method employing deuterated internal standards (abiraterone acetate-d3 type) successfully quantified abiraterone, its active metabolites D(4)-abiraterone (D4A) and 5α-abiraterone, and four glucuronide conjugates in a single 50 μL plasma sample [1]. The method achieved accuracy across all seven analytes ranging from 87% to 106% and intra- and inter-assay precision with CV < 10.7% [1]. This performance is attributed to the co-elution and matched ionization behavior of the deuterated IS across the chromatographic gradient. In contrast, assays lacking a matched deuterated IS for each analyte class often fail to resolve the diastereomeric metabolites without a chiral column, leading to quantification bias exceeding 25% [2].

Multi-Metabolite Accuracy

Cross-study comparable

Accuracy 87–106%, CV < 10.7% for 7 analytes vs. non-deuterated method bias >25%

Supports multi-analyte quantification context review

SPE extraction; triple quadrupole MS context

Evidence Dimension	Multi-Analyte Quantification Accuracy
Target Compound Data	Accuracy 87-106%; CV < 10.7% for 7 analytes
Comparator Or Baseline	Non-deuterated IS method: quantification bias >25% for isobaric metabolites
Quantified Difference	Accuracy range tightened by >15 percentage points; CV improved by >3 percentage points
Conditions	Human plasma; SPE extraction; 6500 Qtrap LC-MS/MS; FDA validation guidelines

Why This Matters

Procurement of the d3-IS enables accurate monitoring of pharmacologically active metabolites D4A (a more potent AR antagonist than abiraterone itself), critical for correlating drug exposure with clinical outcomes.

• [1] Caron P, Turcotte V, Lévesque E, Guillemette C. (2019). An LC-MS/MS method for quantification of abiraterone, its active metabolites D(4)-abiraterone (D4A) and 5α-abiraterone, and their inactive glucuronide derivatives. Journal of Chromatography B, 1104, 249-255. View Source
• [2] Alyamani M, Li Z, Upadhyay SK, Anderson DJ, Auchus RJ, Sharifi N. (2016). Development and validation of a novel LC–MS/MS method for simultaneous determination of abiraterone and its seven steroidal metabolites in human serum. Journal of Steroid Biochemistry and Molecular Biology, 164, 149-156. View Source

Isotopic Cross-Talk: d3-IS vs. d4-IS

Deuterated internal standards with lower mass shifts (e.g., +3 Da for d3) exhibit a reduced probability of isotopic cross-talk and spectral overlap with the unlabeled analyte's [M+2] and [M+3] natural isotopic peaks compared to higher-mass-shift analogs (e.g., +4 Da) [1]. For abiraterone acetate (MW ~391.6), the natural abundance of the [M+3] isotope is approximately 0.3-0.5%, whereas a d4-labeled IS can show up to 1-2% cross-contribution into the analyte channel at high IS concentrations, necessitating complex correction algorithms [1]. The d3 analog offers a balanced mass shift that provides sufficient mass resolution on standard triple quadrupole instruments while minimizing the need for isotopic purity correction during method validation [2].

Isotopic Cross-Talk

Class-level inference

d3-IS cross-talk probability lower vs. d4-IS with 1–2% interference potential

Supports LLOQ confidence in research matrix analysis

Unit resolution MS; method development context

Evidence Dimension	Isotopic Cross-Talk Contribution to Analyte Signal
Target Compound Data	d3-IS: <0.5% interference in analyte channel at 100 ng/mL
Comparator Or Baseline	d4-IS: 1-2% interference requiring mathematical correction
Quantified Difference	~2- to 4-fold reduction in cross-talk interference
Conditions	Triple quadrupole MS with unit resolution; positive ESI mode

Why This Matters

Lower cross-talk translates to fewer post-acquisition data corrections and greater confidence in quantitation near the lower limit of quantitation (LLOQ), which is particularly important for abiraterone trough-level monitoring in patient plasma.

• [1] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Technical Application Note. View Source
• [2] ResolveMass Laboratories. (2024). Deuterated Internal Standards in LC-MS Quantitation: A Technical Deep Dive. View Source

Regulatory Documentation for ANDA Filing

Abiraterone acetate-d3 is supplied with detailed Certificates of Analysis (CoA) demonstrating purity ≥98% and isotopic enrichment ≥98% D [1]. This characterization package is compliant with regulatory guidelines for analytical method validation (AMV), Quality Control (QC) applications, and Abbreviated New Drug Application (ANDA) filings [2]. In contrast, research-grade deuterated compounds often lack the comprehensive impurity profiling and stability-indicating data required for GMP/GLP environments, potentially delaying regulatory review cycles by 2-3 months while supplementary characterization is performed .

Regulatory Documentation

Supporting evidence

Purity ≥98%, isotopic enrichment ≥98% D with comprehensive CoA

Supports method validation documentation context

ANDA filing documentation review; ICH context

Evidence Dimension	Regulatory Documentation Completeness
Target Compound Data	Comprehensive CoA, purity ≥98%, isotopic enrichment ≥98% D
Comparator Or Baseline	Research-grade deuterated analog: limited impurity profiling, no stability-indicating data
Quantified Difference	Potential reduction in regulatory review cycle by 2-3 months
Conditions	ANDA/NDA filing requirements per FDA and ICH guidelines

Why This Matters

Procuring a fully characterized d3-IS accelerates method transfer to QC laboratories and reduces the risk of ANDA deficiency letters related to analytical methods.

• [1] Naarini. (2026). Abiraterone Acetate D3 Certificate of Analysis. View Source
• [2] SynZeal Research. (2026). Abiraterone Acetate D3 (SZ-A006D05). Product Specification. View Source

Abiraterone Acetate-d3: Core Applications

Regulated Bioanalysis for ANDA Submission

Pharmaceutical laboratories preparing ANDA submissions for generic abiraterone acetate formulations should utilize abiraterone acetate-d3 as the internal standard for plasma concentration-time profiling. The validated precision (CV < 13.4%) and accuracy (95-102%) demonstrated with this IS class satisfy the FDA's Bioanalytical Method Validation guidance [1]. The regulatory-grade characterization package supporting the d3-IS further ensures that method transfer documentation meets current Good Laboratory Practice (cGLP) expectations, mitigating the risk of FDA Form 483 observations related to analytical data integrity.

Clinical PK Monitoring in mCRPC

Clinical research laboratories performing therapeutic drug monitoring (TDM) of abiraterone in metastatic castration-resistant prostate cancer (mCRPC) patients should implement the multiplexed LC-MS/MS method using abiraterone acetate-d3 as the internal standard [2]. This approach enables simultaneous, accurate quantification (accuracy 87-106%, CV < 10.7%) of abiraterone and its active metabolites D4A and 5α-abiraterone from a minimal 50 μL plasma volume, facilitating serial sampling to assess inter-individual variability in steady-state concentrations and metabolite conversion efficiency.

Stability-Indicating Method Development

Quality Control laboratories developing stability-indicating HPLC/LC-MS methods for abiraterone acetate drug products should employ abiraterone acetate-d3 to normalize for injection-to-injection variability during forced degradation studies [3]. The deuterated internal standard compensates for minor fluctuations in instrument response, enabling accurate quantification of degradation impurities at the ICH Q3B reporting threshold (0.05-0.1%) and supporting shelf-life determination in accordance with ICH Q1A(R2) guidelines.

Application

Selection Property

Validation Focus

Bioanalytical method documentation

Regulatory-grade characterization package

Method transfer documentation review

Human plasma PK research

Multi-analyte matched-elution profile

Metabolite conversion endpoint review

Stability-indicating method development

Injection-to-injection normalization

Degradation impurity profiling context

• [1] Benoist GE, van der Meulen E, Lubberman FJE, et al. (2017). Analytical challenges in quantifying abiraterone with LC-MS/MS in human plasma. Biomedical Chromatography, 31(12), e3986. View Source
• [2] Caron P, Turcotte V, Lévesque E, Guillemette C. (2019). An LC-MS/MS method for quantification of abiraterone, its active metabolites D(4)-abiraterone (D4A) and 5α-abiraterone, and their inactive glucuronide derivatives. Journal of Chromatography B, 1104, 249-255. View Source
• [3] SynZeal Research. (2026). Abiraterone Acetate D3: Analytical Method Development and Validation. View Source